Cas no 22720-75-8 (2-Acetylbenzothiophene)

• Product Name: 2-Acetylbenzothiophene
• CAS No: 22720-75-8
• MF: C₁₀H₈OS
• MW: 176.234921455383
• MDL: MFCD00090217
• CID: 52131
• PubChem ID: 89805
• Update Time: 2025-08-05

2-Acetylbenzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Acetylbenzothiophene
• 2-ACETYLBENZO[B]THIOPHENE
• AKOS 91631
• 1-benzo[b]thien-2-ylethan-1-one
• 2-ACETYLTHIANAPHTHENE
• 2-ACETYLBENZO[B]THIOPHENE (2-ABT)
• 1-Benzo[b]thiophen-2-yl-ethanone
• 1-(benzo[b]thiophen-2-yl)ethanone
• 2-Acetyl-1-benzothiophene
• ABT
• Ketone,benzo[b]thien-2-yl methyl (7CI,8CI)
• 1-(Benzo[b]thiophen-2-yl)ethan-1-one
• 1-Benzo[b]thiophen-2-ylethanone
• MFCD00090217
• CHEMBL541695
• 22720-75-8
• 1-Benzo-[b]thien-2-ylethanone; Zileuton Related Compound C
• 1-(benzo[b]thiophen-2-yl]ethan-1-one
• EN300-157748
• 1-Benzo(b)thien-2-ylethan-1-one
• EINECS 245-177-7
• 2-acetylbenzothiophen
• 2-Acetyl benzo[b]thiophene
• FT-0610970
• Ethanone, 1-benzo(b)thien-2-yl-
• Ethanone, 1-benzo[b]thienyl-
• 1-Benzo-[b]thien-2-ylethanone
• F1905-7187
• W-107460
• CAS-22720-75-8
• Tox21_113819
• DTXCID4031481
• 1-(1-benzothiophen-2-yl)ethanone
• SCHEMBL407602
• SGSGCQGCVKWRNM-UHFFFAOYSA-N
• InChI=1/C10H8OS/c1-7(11)10-6-8-4-2-3-5-9(8)12-10/h2-6H,1H3
• SGSGCQGCVKWRNM-UHFFFAOYSA-
• SY001822
• UNII-ZC5EPE32DF
• A4849
• 1-(benzo[b]thiophen-2-yl)-ethanone
• 2-Acetyl Benzothiophene
• 1-(1-benzothiophen-2-yl)ethan-1-one
• SR-01000944859
• AKOS000280479
• CS-D0712
• SR-01000944859-1
• Z337709350
• ZC5EPE32DF
• 2-Acetylbenzothiophene, 97%
• AC-24592
• FS-2177
• NCGC00253698-01
• NS00027246
• DTXSID3057692
• AMY23205
• A1497
• DB-012661

• MDL： MFCD00090217
• Inchi： 1S/C10H8OS/c1-7(11)10-6-8-4-2-3-5-9(8)12-10/h2-6H,1H3
• InChI Key： SGSGCQGCVKWRNM-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC2C=CC=CC1=2
• BRN： 118114

Computed Properties

• Exact Mass: 176.03000
• Monoisotopic Mass: 176.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.219 g/cm3
• Melting Point: 86-90 °C
• Boiling Point: 304.5°C at 760 mmHg
• Flash Point: 138℃
• Refractive Index: 1.646
• PSA: 45.31000
• LogP: 3.10390
• Solubility: Not determined

2-Acetylbenzothiophene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes